Cas no 2229385-86-6 (2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine
• CAS No: 2229385-86-6
• MF: C₇H₁₁F₄N
• MW: 185.162555932999
• CID: 6447190
• PubChem ID: 165842276
• Update Time: 2025-09-27

2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine
• 2229385-86-6
• EN300-1948522

• Inchi： 1S/C7H11F4N/c1-6(12,5(8)9)4-2-7(10,11)3-4/h4-5H,2-3,12H2,1H3
• InChI Key： ZRMSDXILXHJDRC-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C)(C(F)F)N)C1)F

Computed Properties

• Exact Mass: 185.08276200g/mol
• Monoisotopic Mass: 185.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine

Introduction to 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine (CAS No. 2229385-86-6)

2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229385-86-6, is a fluorinated amine derivative with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound features a cyclobutyl core substituted with two fluorine atoms at the 3-position and an amine functional group at the 2-position of the propan chain, making it a promising candidate for various pharmacological applications.

The structural motif of 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine incorporates fluorine atoms in positions that are strategically important for modulating biological activity. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties of drug candidates. The presence of two fluorine atoms on the cyclobutyl ring and another two on the adjacent carbon chain suggests that this compound may exhibit enhanced lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their diverse applications in pharmaceuticals. The fluorinated amine derivatives have shown particular promise in the development of novel therapeutic agents. The amine group in 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine provides a versatile handle for further chemical modifications, allowing for the synthesis of more complex molecules with tailored biological activities. This flexibility has made such compounds valuable scaffolds for drug discovery efforts.

One of the most compelling aspects of 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine is its potential as a building block for more sophisticated drug candidates. Researchers have leveraged similar structural motifs in the development of inhibitors targeting various disease-related enzymes and receptors. The difluorocyclobutyl group, in particular, has been explored for its ability to engage with hydrophobic pockets in protein targets, thereby enhancing binding affinity. This feature is particularly relevant in the context of developing small-molecule inhibitors for neurological disorders and cancer.

Recent studies have highlighted the importance of fluoroalkylamines in medicinal chemistry. These compounds have been shown to exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For instance, fluorinated amines can enhance blood-brain barrier penetration, which is crucial for treating central nervous system (CNS) disorders. The structural features of 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine align well with these requirements, making it an attractive candidate for further investigation.

The synthesis of 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine presents unique challenges due to the presence of multiple fluorine atoms. However, advances in synthetic methodologies have made it possible to access such complex molecules with high efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the desired framework. These synthetic strategies not only facilitate the preparation of this compound but also provide insights into developing other fluorinated derivatives.

The biological activity of 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine has been preliminarily evaluated in several contexts. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The precise mechanism of action remains under investigation, but preliminary data indicate that its interaction with target proteins is modulated by the presence of fluorine atoms and the amine group. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The pharmaceutical industry has shown considerable interest in fluorinated compounds due to their favorable pharmacokinetic properties. The structural features of 2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine make it a compelling candidate for drug development. Its ability to interact with biological targets while maintaining metabolic stability positions it as a promising lead compound for further optimization. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent.

In conclusion,2-(3,3-difluorocyclobutyl)-1,1-difluoropropan-2-amine (CAS No. 2229385-86-6) represents an exciting opportunity in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play a significant role in future drug discovery efforts.